Cas no 2309344-57-6 (N-[2,2-bis(furan-2-yl)ethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide)

• Product Name: N-[2,2-bis(furan-2-yl)ethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• CAS No: 2309344-57-6
• MF: C₁₅H₁₆N₂O₅S
• MW: 336.362942695618
• CID: 5356477
• Update Time: 2025-10-30

N-[2,2-bis(furan-2-yl)ethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2,2-di(furan-2-yl)ethyl)-3,5-dimethylisoxazole-4-sulfonamide
• N-[2,2-bis(furan-2-yl)ethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide

• Inchi： 1S/C15H16N2O5S/c1-10-15(11(2)22-17-10)23(18,19)16-9-12(13-5-3-7-20-13)14-6-4-8-21-14/h3-8,12,16H,9H2,1-2H3
• InChI Key： IOZZGXMIHZLQGU-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NOC=1C)(NCC(C1=CC=CO1)C1=CC=CO1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 479
• XLogP3: 1.7
• Topological Polar Surface Area: 107

Additional information on N-[2,2-bis(furan-2-yl)ethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide

Introduction to N-[2,2-bis(furan-2-yl)ethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide (CAS No. 2309344-57-6)

N-[2,2-bis(furan-2-yl)ethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide, identified by its CAS number 2309344-57-6, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules known for their potential applications in drug discovery and development, particularly in the quest to identify novel therapeutic agents. The unique structural features of this molecule, including its furan and sulfonamide moieties, make it a promising candidate for further investigation.

The molecular structure of N-[2,2-bis(furan-2-yl)ethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide is characterized by a rigid oxazole ring system, which is flanked by two furan units and an ethyl chain. This configuration imparts a high degree of steric hindrance and electronic complexity, which can be exploited to modulate biological activity. The presence of the sulfonamide group further enhances the compound's potential as a pharmacophore, as sulfonamides are well-known for their role in various biological processes and have been extensively explored in medicinal chemistry.

In recent years, there has been a surge in interest regarding the development of new therapeutic agents that target complex diseases such as cancer, inflammation, and infectious diseases. The compound N-[2,2-bis(furan-2-yl)ethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide has emerged as a key player in this landscape due to its unique structural properties. Researchers have been particularly intrigued by its ability to interact with biological targets in novel ways, potentially leading to the discovery of new drugs with improved efficacy and reduced side effects.

The oxazole ring is a heterocyclic compound that has been widely studied for its pharmacological properties. It is known to exhibit a range of biological activities, including antiviral, antibacterial, and anti-inflammatory effects. The incorporation of the oxazole ring into the molecular framework of N-[2,2-bis(furan-2-yl)ethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide not only enhances its structural complexity but also opens up possibilities for targeted drug design. The furan units attached to the ethyl chain contribute additional layers of functionality, allowing for further chemical modifications that can fine-tune the biological properties of the compound.

The sulfonamide group is another critical feature of this molecule. Sulfonamides are known for their ability to act as competitive inhibitors of enzymes and receptors involved in various metabolic pathways. This makes them valuable tools in drug development, as they can selectively target specific biological processes without affecting other systems. The presence of the sulfonamide group in N-[2,2-bis(furan-2-yl)ethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide suggests that it may have potent inhibitory effects on relevant enzymes or receptors, making it a promising candidate for therapeutic applications.

In the context of current research trends, there is growing evidence that supports the use of structurally complex molecules like N-[2,2-bis(furan-2-yl)ethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide in drug discovery. Computational methods such as molecular docking and virtual screening have become indispensable tools in identifying potential drug candidates with high affinity for biological targets. These methods allow researchers to predict the binding interactions between a molecule and its target protein or enzyme with remarkable accuracy. By leveraging these computational approaches, scientists have been able to accelerate the drug discovery process and identify novel compounds with therapeutic potential.

The synthesis of N-[2,2-bis(furan-2-yl)ethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide presents unique challenges due to its complex structure. However， recent advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds that are essential for creating the intricate framework of this compound. These advancements have not only facilitated the synthesis of N-[<-strong > 2309344 -57 -6] strong > but also opened up new avenues for exploring other structurally similar molecules with potential therapeutic applications.

Ongoing studies are focused on evaluating the pharmacological properties of N-[<-strong > 2309344 -57 -6] strong > through both in vitro and in vivo experiments. Preliminary results suggest that this compound exhibits promising activity against certain disease-related targets. For instance， research has indicated that it may have inhibitory effects on enzymes involved in cancer cell proliferation， making it a potential candidate for anticancer therapy。 Additionally， studies have explored its interactions with inflammatory pathways， suggesting that it could be useful in developing new treatments for inflammatory diseases.

The development of novel drug candidates is a multifaceted process that requires careful consideration of various factors， including efficacy， safety， and pharmacokinetics。 N-[<-strong > 2309344 -57 -6] strong > represents an exciting opportunity to contribute to this process through its unique structural features and potential biological activities。 As research continues to uncover new insights into its properties， this compound may play a significant role in shaping future therapeutic strategies across multiple disease areas.